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Compound of Interest

Compound Name: Kessane

Cat. No.: B1673396

Essential Safety and Handling Guide for
Kessane

Disclaimer: As of the current date, a comprehensive and officially recognized Safety Data
Sheet (SDS) for Kessane is not readily available in public domains. The following guidance is
based on general laboratory safety principles for handling chemical compounds with unknown
toxicological properties. Researchers, scientists, and drug development professionals should
treat Kessane with a high degree of caution until more specific safety data becomes available.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans for handling Kessane in a laboratory setting.

Chemical and Physical Properties of Kessane

The following table summarizes the known quantitative data for Kessane.
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Property Value Source
Molecular Formula C15H260 PubChem[1]
Molecular Weight 222.37 g/mol PubChem[1]
Solid (presumed based on
Appearance o General Inference
similar compounds)
Flash Point 208.00 °F (97.78 °C) (TCC) The Good Scents Company[2]

Personal Protective Equipment (PPE)

Given the lack of specific toxicity data, a conservative approach to PPE is mandatory to

minimize exposure.

PPE Category

Minimum Requirement

Rationale

Hand Protection

Nitrile or neoprene gloves.

Prevents direct skin contact.
Double gloving is
recommended for extended

handling.

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes or

airborne particles.

Body Protection

A fully buttoned laboratory

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of any

potential vapors or aerosols.

Operational Plan for Handling Kessane

1. Engineering Controls:

o Always handle Kessane in a well-ventilated laboratory.

o For procedures that may generate dust or aerosols, a certified chemical fume hood is

required.
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o Ensure safety showers and eyewash stations are readily accessible.

2. Safe Handling Practices:

» Avoid direct contact with skin and eyes.

e Do not inhale dust or vapors.

» Wash hands thoroughly with soap and water after handling.

e Do not eat, drink, or smoke in the laboratory.

3. Storage:

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Spill Management Plan

In the event of a Kessane spill, follow the workflow below.
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Caption: Workflow for responding to a Kessane spill.
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Disposal Plan

All waste containing Kessane must be treated as hazardous waste.
1. Waste Collection:

o Collect all Kessane-contaminated materials (e.g., gloves, absorbent pads, disposable
labware) in a designated, sealed, and clearly labeled hazardous waste container.

» Do not mix Kessane waste with other chemical waste streams unless compatibility is
confirmed.

2. Waste Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office.

» Follow all local, state, and federal regulations for hazardous waste disposal.[3]
e Do not dispose of Kessane down the drain or in regular trash.[3][4]

Experimental Protocols

Currently, there are no widely published, standardized experimental protocols that include
specific safety measures for Kessane. When developing a new protocol involving Kessane, a
thorough risk assessment should be conducted. This should include:

e An evaluation of all potential routes of exposure.

» Consideration of the chemical and physical properties of all substances used in the
experiment.

e The development of specific procedures to minimize risk, including the use of engineering
controls and PPE.

By adhering to these precautionary measures, researchers can build a strong foundation of
safety when working with Kessane, fostering a culture of trust and responsibility in the
laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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